[S(R)]-N-[(S)-[3,5-Bis(1,1-dimethylethyl)-4-methoxyphenyl][2-(dicyclohexylphosphino)phenyl]methyl]-N,2-dimethyl-2-propanesulfinamide

• IUPAC Name: (R)-N-[(S)-(3,5-ditert-butyl-4-methoxyphenyl)-(2-dicyclohexylphosphanylphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
• InChI: InChI=1S/C39H62NO2PS/c1-37(2,3)32-26-28(27-33(36(32)42-11)38(4,5)6)35(40(10)44(41)39(7,8)9)31-24-18-19-25-34(31)43(29-20-14-12-15-21-29)30-22-16-13-17-23-30/h18-19,24-27,29-30,35H,12-17,20-23H2,1-11H3/t35-,44+/m0/s1
• InChI Key: SEAVUEGEEBNFGF-PSLXYLBZSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1OC)C(C)(C)C)C(C2=CC=CC=C2P(C3CCCCC3)C4CCCCC4)N(C)S(=O)C(C)(C)C
• Isomeric SMILES: CC(C)(C)C1=CC(=CC(=C1OC)C(C)(C)C)[C@@H](C2=CC=CC=C2P(C3CCCCC3)C4CCCCC4)N(C)[S@](=O)C(C)(C)C
• Molecular Formula: C39H62NO2PS
• Molecular Weight: 640.0 g/mol

Description

[S(R)]-N-[(S)-[3,5-Bis(1,1-dimethylethyl)-4-methoxyphenyl][2-(dicyclohexylphosphino)phenyl]methyl]-N,2-dimethyl-2-propanesulfinamide is a useful research compound. Its molecular formula is C39H62NO2PS and its molecular weight is 640.0 g/mol. The purity is usually 95%.
BenchChem offers high-quality [S(R)]-N-[(S)-[3,5-Bis(1,1-dimethylethyl)-4-methoxyphenyl][2-(dicyclohexylphosphino)phenyl]methyl]-N,2-dimethyl-2-propanesulfinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about [S(R)]-N-[(S)-[3,5-Bis(1,1-dimethylethyl)-4-methoxyphenyl][2-(dicyclohexylphosphino)phenyl]methyl]-N,2-dimethyl-2-propanesulfinamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Catalytic Asymmetric Hydrogenation : BICHEP ligands, which include structures similar to the queried compound, are highly effective for asymmetric hydrogenations of prochiral olefins, achieving up to 98% yields and 98–99% enantiomeric excess (Miyashita et al., 1989).

• Applications in Organic Synthesis : Similar structures are used in the synthesis of various organic compounds. For instance, they are involved in the synthesis of polyamides which are useful for making transparent, flexible, and tough films (Hsiao et al., 1999).

• Pharmaceutical Applications : Compounds with related structures are used in pharmaceutical research. For example, they can be used in the treatment of inflammation and/or pain as found in the synthesis of 5-Alkyl-2,3-diarylthiophenes (Sikora, 2000).

• Material Science : In the field of material science, aromatic polyamides containing cyclohexane structures, similar to the queried compound, are used for creating robust materials (Liaw et al., 2000).

• Catalysis : This compound and its derivatives are used in various catalytic processes, like the Rhodium-catalyzed asymmetric hydrogenation of olefins and ketones, demonstrating excellent enantioselectivity (Maienza et al., 1999).